Cas no 1248914-53-5 (1-(3-methylthiophen-2-yl)ethyl(propyl)amine)

• Product Name: 1-(3-methylthiophen-2-yl)ethyl(propyl)amine
• CAS No: 1248914-53-5
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 5177611
• PubChem ID: 61602528
• Update Time: 2025-06-08

1-(3-methylthiophen-2-yl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(3-Methylthiophen-2-yl)ethyl](propyl)amine
• n-(1-(3-Methylthiophen-2-yl)ethyl)propan-1-amine
• 1-(3-methylthiophen-2-yl)ethyl(propyl)amine

• Inchi： 1S/C10H17NS/c1-4-6-11-9(3)10-8(2)5-7-12-10/h5,7,9,11H,4,6H2,1-3H3
• InChI Key： CTXSJDCGZOPVBO-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3

Additional information on 1-(3-methylthiophen-2-yl)ethyl(propyl)amine

Professional Introduction to Compound with CAS No. 1248914-53-5 and Product Name: 1-(3-methylthiophen-2-yl)ethyl(propyl)amine

The compound with the CAS number 1248914-53-5 and the product name 1-(3-methylthiophen-2-yl)ethyl(propyl)amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a 3-methylthiophen-2-yl moiety, which is a key feature that contributes to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as thiophene derivatives, due to their diverse biological activities and potential therapeutic benefits. The 1-(3-methylthiophen-2-yl)ethyl(propyl)amine molecule is no exception. Its structural framework combines the aromatic stability of the thiophene ring with alkyl chains that can modulate its pharmacokinetic and pharmacodynamic properties. This combination has made it a subject of extensive research in the quest for new pharmacological agents.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. The 3-methylthiophen-2-yl group is known to interact with various biological targets, including receptors and enzymes that are involved in neurotransmitter signaling. Preliminary studies have suggested that this compound may have neuroprotective effects, making it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly intriguing given the increasing prevalence of such conditions globally.

The pharmacological profile of 1-(3-methylthiophen-2-yl)ethyl(propyl)amine has been further explored through in vitro and in vivo experiments. These studies have revealed that the compound exhibits significant binding affinity to certain neurotransmitter receptors, which could lead to novel therapeutic strategies for disorders associated with neurotransmitter imbalances. Additionally, its ability to cross the blood-brain barrier suggests that it may be an effective candidate for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the preparation of 1-(3-methylthiophen-2-yl)ethyl(propyl)amine involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical synthesis. The introduction of the propylamine side chain into the molecular structure enhances its solubility and bioavailability, which are critical factors for drug efficacy. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets stringent pharmaceutical standards.

The compound's potential applications extend beyond neurological disorders. Research is ongoing to explore its efficacy in treating inflammatory conditions and other metabolic diseases. The presence of the 3-methylthiophen-2-yl group allows for interactions with inflammatory pathways, suggesting that this compound could serve as a lead molecule for developing anti-inflammatory agents. Such developments would be particularly valuable in addressing chronic inflammatory diseases where current treatments often fall short.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 1-(3-methylthiophen-2-yl)ethyl(propyl)amine at a molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets, offering a detailed understanding of its mechanism of action. These computational approaches are complementing traditional experimental methods, providing a more comprehensive view of the compound's pharmacological properties.

The regulatory landscape for novel pharmaceutical compounds like 1-(3-methylthiophen-2-yl)ethyl(propyl)amine is stringent but well-defined. Ensuring compliance with international regulatory standards is essential for advancing this compound from laboratory research to clinical application. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are crucial for navigating these requirements effectively.

In conclusion, 1-(3-methylthiophen-2-yl)ethyl(propyl)amine represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and mechanisms of action, this compound holds great potential for improving therapeutic outcomes across multiple disease areas.